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Compound of Interest

Compound Name: S-(2-methylphenyl) ethanethioate

Cat. No.: B1605889

Technical Guide: S-(2-methylphenyl)
ethanethioate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
a proposed synthesis protocol for S-(2-methylphenyl) ethanethioate. This document is
intended to serve as a foundational resource for researchers and professionals engaged in
drug development and chemical synthesis.

Core Compound Data

S-(2-methylphenyl) ethanethioate, also known as S-o-tolyl ethanethioate, is an organosulfur
compound and a thioester derivative. Its molecular structure consists of an ethanethioate group
attached to a 2-methylphenyl (o-tolyl) moiety.
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Property Value Source
Molecular Formula CoH100S

Molecular Weight 166.24 g/mol [1][2]
CAS Number 10436-57-4 [3]
Density 1.1 g/cm3 [3]
IUPAC Name S-(2-methylphenyl)

ethanethioate

S-o-tolyl ethanethioate, o-
Synonyms ] [3]
Toluenethiol acetate

Experimental Protocols
Proposed Synthesis of S-(2-methylphenyl) ethanethioate

The synthesis of S-(2-methylphenyl) ethanethioate can be achieved through the acetylation
of 2-methylthiophenol (o-thiocresol). This method is a standard procedure for the preparation of
thioesters from thiols and an acetylating agent.

Materials:

e 2-Methylthiophenol (o-thiocresol)

o Acetyl chloride or Acetic anhydride

e Asuitable base (e.qg., pyridine or triethylamine)

e Anhydrous solvent (e.g., dichloromethane or diethyl ether)

« Distilled water

e Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)
o Standard laboratory glassware and magnetic stirrer

e Rotary evaporator
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Procedure:

o Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve 2-methylthiophenol in the anhydrous solvent.

e Base Addition: Cool the solution in an ice bath and add the base dropwise with continuous
stirring.

o Acetylation: While maintaining the low temperature, slowly add the acetylating agent (acetyl
chloride or acetic anhydride) to the reaction mixture.

e Reaction Monitoring: Allow the reaction to warm to room temperature and stir for several
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Workup: Once the reaction is complete, quench the reaction by adding distilled water.
Separate the organic layer and wash it sequentially with a dilute acid solution (e.g., 1M HCI)
to remove the base, followed by a saturated sodium bicarbonate solution to remove any
unreacted acetic acid, and finally with brine.

e Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and
concentrate the solvent using a rotary evaporator.

« Purification: The crude product can be further purified by column chromatography or
distillation under reduced pressure to yield pure S-(2-methylphenyl) ethanethioate.

Visualized Workflow
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Caption: Synthesis workflow for S-(2-methylphenyl) ethanethioate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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